Cas no 64039-23-2 (Carbamimidothioic acid,1,3-propanediyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid,1,3-propanediyl ester, monohydrobromide (9CI)
• CAS No: 64039-23-2
• MF: C₅H₁₃BrN₄S₂
• MW: 273.21751666069
• CID: 505052
• PubChem ID: 116332
• Update Time: 2025-04-19

Carbamimidothioic acid,1,3-propanediyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,1,3-propanediyl ester, monohydrobromide (9CI)
• Pseudourea,2'-trimethylenebis[2-thio-, dihydrobromide
• Trimethyleneisothiouronium bromide
• PROPYLENE DIISOTHIURONIUM DIBROMIDE
• Carbamimidothioic acid,3-propanediyl ester, dihydrobromide
• Pseudourea,2'-trimethylenedithiodi-, dihydrobromide
• USAF IN-2
• WLN: MUYZS3SYZUM &EH 2
• Pseudourea, 2,2'-trimethylenedithiodi-, hydrobromide
• 2-(3-carbamimidoylsulfanylpropyl)isothiourea
• 2,2'-Trimethylenebis[2-thio-pseudourea], hydrobromide
• 5442-32-0
• NSC-12755
• Propane-1,3-diyl dicarbamimidothioate--hydrogen bromide (1/1)
• Propane diisothiourea dihydrobromide
• Pseudourea, 2-thio-, trimethylene-, bromide
• 2,2'-Trimethylenebis(2-thiopseudourea) dihydrobromide
• 64039-23-2
• Pseudourea, 2,2'-trimethylenebis(2-thio-, hydrobromide
• DTXSID50982120
• NSC12755

• Inchi： 1S/C5H12N4S2.BrH/c6-4(7)10-2-1-3-11-5(8)9;/h1-3H2,(H3,6,7)(H3,8,9);1H
• InChI Key： AINJSHZWUYIXOP-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCSC(=N)N

Computed Properties

• Exact Mass: 271.97669
• Monoisotopic Mass: 271.97650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 99.74